Cas no 58048-55-8 (Benzenemethanamine, 2,4,6-trimethyl-N-(1-methylhexyl)-, hydrochloride)

Benzenemethanamine, 2,4,6-trimethyl-N-(1-methylhexyl)-, hydrochloride structure
58048-55-8 structure
Product Name:Benzenemethanamine, 2,4,6-trimethyl-N-(1-methylhexyl)-, hydrochloride
CAS No:58048-55-8
MF:C17H30ClN
MW:283.879804134369
CID:1608051
PubChem ID:70542116
Update Time:2025-04-21

Benzenemethanamine, 2,4,6-trimethyl-N-(1-methylhexyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2,4,6-trimethyl-N-(1-methylhexyl)-, hydrochloride
    • N-[(2,4,6-trimethylphenyl)methyl]heptan-2-amine,hydrochloride
    • 58048-55-8
    • DTXSID40742371
    • SCHEMBL11223614
    • N-[(2,4,6-Trimethylphenyl)methyl]heptan-2-amine--hydrogen chloride (1/1)
    • Inchi: 1S/C17H29N.ClH/c1-6-7-8-9-16(5)18-12-17-14(3)10-13(2)11-15(17)4;/h10-11,16,18H,6-9,12H2,1-5H3;1H
    • InChI Key: NTTSXCNSDWNCBL-UHFFFAOYSA-N
    • SMILES: Cl.N(CC1C(C)=CC(C)=CC=1C)C(C)CCCCC

Computed Properties

  • Exact Mass: 283.2069
  • Monoisotopic Mass: 283.2066777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 202
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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